Cas no 2648916-22-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid
• CAS No: 2648916-22-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6310698
• PubChem ID: 165811670
• Update Time: 2025-06-13

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-3-methoxypropanoic acid
• 2648916-22-5
• EN300-1571817

• Inchi： 1S/C26H32N2O6/c1-15(2)23(24(29)28-22(14-33-4)25(30)31)16(3)27-26(32)34-13-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-23H,13-14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16?,22-,23?/m0/s1
• InChI Key： RCDYKBAMSDDPDH-HESYMAFGSA-N
• SMILES： O(C(NC(C)C(C(N[C@H](C(=O)O)COC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic Acid (CAS No. 2648916-22-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid (CAS No. 2648916-22-5) stands out due to its unique structural properties and potential applications. This compound, characterized by its complex amino acid-like structure, has garnered significant attention in recent years for its role in drug design and synthesis.

The molecular structure of this compound features a chiral center at the (2S) position, which is a critical aspect in medicinal chemistry. Chirality significantly influences the biological activity of molecules, making it a key consideration in the development of new drugs. The presence of a fluoren-9-yl methoxycarbonyl group and a propan-2-yl substituent adds to its complexity, offering multiple sites for interaction with biological targets.

Recent studies have highlighted the importance of peptide mimetics in drug development. Compounds like this one, which mimic the structure of natural peptides but with enhanced stability and bioavailability, are particularly valuable. The butanamido and methoxypropanoic acid moieties contribute to its solubility and pharmacokinetic properties, making it a promising candidate for further investigation.

In the realm of oncology research, the development of novel chemotherapeutic agents is a continuous pursuit. The structural features of this compound suggest potential interactions with enzymes and receptors involved in cancer cell proliferation. Specifically, the fluoren-9-yl moiety has been shown to enhance binding affinity to certain protein targets, which could be leveraged in the design of targeted therapies.

Additionally, the compound's (2S) configuration is significant in ensuring enantioselective binding to biological targets. This specificity is crucial in minimizing off-target effects, a common issue in drug development. The use of advanced computational methods, such as molecular docking and dynamic simulations, has been instrumental in understanding how this compound interacts with its intended targets.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The incorporation of the fluoren-9-yl methoxycarbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale.

Biological activity assays have begun to reveal promising results regarding the pharmacological properties of this compound. Initial studies indicate that it exhibits moderate inhibition against certain enzymes associated with inflammation and cell division. These findings are consistent with its structural features and support further exploration into its therapeutic potential.

The field of medicinal chemistry is rapidly evolving, with an increasing emphasis on rational drug design. Compounds like this one serve as valuable building blocks for generating novel analogs with improved efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery processes has also accelerated the identification of promising candidates for clinical testing.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methoxypropanoic acid (CAS No. 2648916-22-5) represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with promising preliminary biological activity, make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.